3-[(3-allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(1,3-benzodioxol-5-ylmethyl)amino]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: (5Z)-5-[[2-(1,3-benzodioxol-5-ylmethylamino)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C24H20N4O4S2/c1-3-8-28-23(30)19(34-24(28)33)11-16-20(26-21-14(2)5-4-9-27(21)22(16)29)25-12-15-6-7-17-18(10-15)32-13-31-17/h3-7,9-11,25H,1,8,12-13H2,2H3/b19-11-
• InChI Key: SAFNYYRZFCQYEX-ODLFYWEKSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CC=C)NCC4=CC5=C(C=C4)OCO5
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CC=C)NCC4=CC5=C(C=C4)OCO5
• Molecular Formula: C24H20N4O4S2
• Molecular Weight: 492.6 g/mol

Description

The compound 3-[(3-allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(1,3-benzodioxol-5-ylmethyl)amino]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (CAS RN: 488087-13-4) is a heterocyclic derivative featuring a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidinone ring system. Key structural attributes include:

• A Z-configured thiazolidinone moiety at position 3, contributing to conjugation and electronic stability .
• An allyl group on the thiazolidinone nitrogen, which may influence reactivity and steric interactions .

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural Variations and Substituent Effects

The biological and physicochemical properties of thiazolidinone derivatives are highly dependent on substituent modifications. Below is a comparative analysis:

Compound Name / ID	Key Substituents	Biological Activity (Reported)	References
Target Compound (488087-13-4)	1,3-Benzodioxol-5-ylmethyl, allyl	Not explicitly reported; inferred from class
6-Methyl-5-[(4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene)amino]-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one	Phenyl (thiazolidinone), phenyl (pyrimidine)	Anti-inflammatory
3-{(Z)-[3-(2-Methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-[(1-phenylethyl)amino]-...	2-Methoxyethyl, phenylethyl	Not reported
3-[(Z)-(3-Benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-2-{[2-(4-morpholinyl)ethyl]amino}-...	Benzyl, morpholinylethyl	Not reported (enhanced solubility inferred)
Ethyl esters of 2-(R-phenyl)-4-oxo-thiazolidin-3-yl propionic acid derivatives	R-phenyl (variable), ester groups	Antimicrobial, antioxidant

Key Observations:

• Anti-inflammatory Activity : Compounds with phenyl groups (e.g., ’s 10a and 10b) show marked anti-inflammatory effects, likely due to π-π stacking interactions with cyclooxygenase (COX) enzymes . The target compound’s 1,3-benzodioxole group may offer similar or enhanced binding via hydrophobic interactions .
• Solubility and Bioavailability : Substituents like morpholinylethyl () or methoxyethyl () improve water solubility, whereas bulky groups (e.g., benzyl) may reduce metabolic clearance .
• Antimicrobial Activity: Thiazolidinones with electron-withdrawing groups (e.g., chloro in ’s 10b) exhibit stronger antimicrobial effects, suggesting the target compound’s benzodioxole group (electron-rich) may prioritize anti-inflammatory over antimicrobial action .

Computational and Crystallographic Insights

While crystallographic data for the target compound is absent in the evidence, software like SHELX and ORTEP () are critical for determining analogous structures. For example:

• Conformational Stability: The Z-configuration of the thiazolidinone methylidene group is conserved across analogues, ensuring planarity for π-conjugation .
• Tautomerism: Thioxo groups in thiazolidinones may exhibit keto-enol tautomerism, affecting reactivity .